Cas no 1698202-79-7 (4-(4-Bromophenyl)-1h-pyrrole-2-carboxylic acid)

4-(4-Bromophenyl)-1H-pyrrole-2-carboxylic acid is a brominated pyrrole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the 4-bromophenyl moiety enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex aromatic systems. The carboxylic acid group allows for further derivatization, including esterification or amidation, enabling the development of tailored compounds for medicinal chemistry applications. Its well-defined structure and high purity make it suitable for use in ligand design, heterocyclic chemistry, and material science research. The compound’s stability and reactivity profile contribute to its reliability in synthetic workflows.
4-(4-Bromophenyl)-1h-pyrrole-2-carboxylic acid structure
1698202-79-7 structure
Product Name:4-(4-Bromophenyl)-1h-pyrrole-2-carboxylic acid
CAS No:1698202-79-7
MF:C11H8BrNO2
MW:266.090722084045
CID:5745473
PubChem ID:84711508
Update Time:2025-06-08

4-(4-Bromophenyl)-1h-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1698202-79-7
    • 4-(4-BROMOPHENYL)-1H-PYRROLE-2-CARBOXYLICACID
    • 4-(4-BROMOPHENYL)-1H-PYRROLE-2-CARBOXYLIC ACID
    • EN300-745712
    • 1H-Pyrrole-2-carboxylic acid, 4-(4-bromophenyl)-
    • 4-(4-Bromophenyl)-1h-pyrrole-2-carboxylic acid
    • Inchi: 1S/C11H8BrNO2/c12-9-3-1-7(2-4-9)8-5-10(11(14)15)13-6-8/h1-6,13H,(H,14,15)
    • InChI Key: DZDQBSRXGFHZJG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CNC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 264.97384g/mol
  • Monoisotopic Mass: 264.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.645±0.06 g/cm3(Predicted)
  • Boiling Point: 496.4±40.0 °C(Predicted)
  • pka: 4.24±0.10(Predicted)

4-(4-Bromophenyl)-1h-pyrrole-2-carboxylic acid Pricemore >>

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Additional information on 4-(4-Bromophenyl)-1h-pyrrole-2-carboxylic acid

Comprehensive Overview of 4-(4-Bromophenyl)-1H-pyrrole-2-carboxylic acid (CAS No. 1698202-79-7)

4-(4-Bromophenyl)-1H-pyrrole-2-carboxylic acid (CAS 1698202-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated pyrrole derivative is characterized by its unique molecular structure, combining a pyrrole ring with a 4-bromophenyl substituent and a carboxylic acid functional group. The compound's distinct properties make it valuable for various applications, particularly in drug discovery and organic synthesis.

Recent trends in scientific literature highlight growing interest in pyrrole-based compounds due to their biological activities. Researchers are particularly focused on how modifications like bromination affect pharmacological properties. The 4-bromophenyl moiety in this compound enhances its potential as a building block for more complex molecules, while the carboxylic acid group provides reactivity for further derivatization. These features align with current industry demands for versatile intermediates in medicinal chemistry.

The synthesis and characterization of CAS 1698202-79-7 have been subjects of multiple studies, with particular emphasis on its crystalline structure and solubility properties. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the compound's high purity (>98%), making it suitable for precision applications. Its molecular weight of 266.07 g/mol and specific melting point range (215-220°C) are frequently cited in technical specifications.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes for 4-(4-Bromophenyl)-1H-pyrrole-2-carboxylic acid. Recent publications discuss catalyst optimization and solvent selection to improve yield while reducing environmental impact. This aligns with the pharmaceutical industry's push toward more eco-friendly production methods, a topic generating substantial discussion in academic and industrial circles.

From a commercial perspective, the global market for specialty pyrrole derivatives is expanding, driven by demand from the pharmaceutical and agrochemical sectors. CAS 1698202-79-7 serves as a key intermediate in the synthesis of various bioactive molecules, including potential kinase inhibitors and antimicrobial agents. Its stability under various conditions makes it particularly valuable for long-term storage and transportation.

Quality control standards for 4-(4-Bromophenyl)-1H-pyrrole-2-carboxylic acid typically require HPLC purity verification and heavy metal content analysis. These rigorous specifications reflect the compound's importance in sensitive applications. Storage recommendations generally suggest protection from light and moisture at controlled temperatures to maintain optimal stability.

Emerging research directions include computational studies of pyrrole-carboxylic acid derivatives to predict their biological activity and intermolecular interactions. Molecular docking simulations using CAS 1698202-79-7 as a scaffold have shown promising results in virtual screening for new drug candidates, particularly in inflammation and oncology-related targets.

Safety data for this compound indicate standard laboratory precautions are sufficient for handling. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with the powder form. Material safety data sheets provide detailed information about first aid measures and proper disposal methods.

The patent landscape reveals increasing intellectual property activity surrounding brominated pyrrole derivatives, with several applications citing 4-(4-Bromophenyl)-1H-pyrrole-2-carboxylic acid as a key intermediate. This reflects the compound's growing importance in proprietary synthetic routes and potential therapeutic applications.

Analytical reference standards of CAS 1698202-79-7 are available from major chemical suppliers, with certificates of analysis confirming identity and purity. These standards are essential for method development and validation in quality control laboratories, particularly in pharmaceutical manufacturing settings.

Future research directions may explore the compound's potential in materials science applications, particularly in organic electronics and photovoltaic materials. The conjugated system of the pyrrole ring combined with the electron-withdrawing bromophenyl group suggests possible interesting electronic properties worth investigating.

For researchers sourcing this material, current market analysis indicates stable availability from specialty chemical suppliers, with lead times typically ranging from 2-4 weeks for custom quantities. Pricing trends show moderate stability, reflecting balanced supply and demand in the research chemical market.

In summary, 4-(4-Bromophenyl)-1H-pyrrole-2-carboxylic acid (CAS 1698202-79-7) represents an important building block in modern organic synthesis with diverse potential applications. Its combination of structural features and chemical reactivity positions it as a valuable tool for researchers across multiple disciplines, from medicinal chemistry to materials science.

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